Cas no 1314790-28-7 (1-(2,4,6-trichlorophenyl)cyclopropan-1-amine)
1-(2,4,6-trichlorophenyl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4,6-trichlorophenyl)cyclopropan-1-amine
- 1314790-28-7
- EN300-1984605
-
- Inchi: 1S/C9H8Cl3N/c10-5-3-6(11)8(7(12)4-5)9(13)1-2-9/h3-4H,1-2,13H2
- InChI Key: OTNLFHGECUDTJE-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1C1(CC1)N)Cl)Cl
Computed Properties
- Exact Mass: 234.972232g/mol
- Monoisotopic Mass: 234.972232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26Ų
1-(2,4,6-trichlorophenyl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1984605-1g |
1-(2,4,6-trichlorophenyl)cyclopropan-1-amine |
1314790-28-7 | 1g |
$928.0 | 2023-09-16 | ||
| Enamine | EN300-1984605-5g |
1-(2,4,6-trichlorophenyl)cyclopropan-1-amine |
1314790-28-7 | 5g |
$2692.0 | 2023-09-16 | ||
| Enamine | EN300-1984605-10g |
1-(2,4,6-trichlorophenyl)cyclopropan-1-amine |
1314790-28-7 | 10g |
$3992.0 | 2023-09-16 | ||
| Enamine | EN300-1984605-0.05g |
1-(2,4,6-trichlorophenyl)cyclopropan-1-amine |
1314790-28-7 | 0.05g |
$780.0 | 2023-09-16 | ||
| Enamine | EN300-1984605-0.1g |
1-(2,4,6-trichlorophenyl)cyclopropan-1-amine |
1314790-28-7 | 0.1g |
$817.0 | 2023-09-16 | ||
| Enamine | EN300-1984605-0.25g |
1-(2,4,6-trichlorophenyl)cyclopropan-1-amine |
1314790-28-7 | 0.25g |
$855.0 | 2023-09-16 | ||
| Enamine | EN300-1984605-0.5g |
1-(2,4,6-trichlorophenyl)cyclopropan-1-amine |
1314790-28-7 | 0.5g |
$891.0 | 2023-09-16 | ||
| Enamine | EN300-1984605-1.0g |
1-(2,4,6-trichlorophenyl)cyclopropan-1-amine |
1314790-28-7 | 1g |
$928.0 | 2023-06-02 | ||
| Enamine | EN300-1984605-2.5g |
1-(2,4,6-trichlorophenyl)cyclopropan-1-amine |
1314790-28-7 | 2.5g |
$1819.0 | 2023-09-16 | ||
| Enamine | EN300-1984605-5.0g |
1-(2,4,6-trichlorophenyl)cyclopropan-1-amine |
1314790-28-7 | 5g |
$2692.0 | 2023-06-02 |
1-(2,4,6-trichlorophenyl)cyclopropan-1-amine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on 1-(2,4,6-trichlorophenyl)cyclopropan-1-amine
Professional Introduction to 1-(2,4,6-trichlorophenyl)cyclopropan-1-amine (CAS No. 1314790-28-7)
1-(2,4,6-trichlorophenyl)cyclopropan-1-amine, identified by the CAS number 1314790-28-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a cyclopropane ring fused with a trichlorophenyl group introduces distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.
The structural motif of 1-(2,4,6-trichlorophenyl)cyclopropan-1-amine is particularly intriguing because it combines the rigidity of the cyclopropane ring with the electron-withdrawing nature of the trichlorophenyl substituent. This combination can influence the compound's reactivity, solubility, and binding affinity to biological targets. In recent years, there has been a growing interest in cyclopropane-containing compounds due to their ability to modulate enzyme activity and interact with specific protein receptors. The trichlorophenyl group further enhances these interactions by providing additional hydrogen bonding opportunities and electronic tuning.
Recent studies have highlighted the synthetic utility of 1-(2,4,6-trichlorophenyl)cyclopropan-1-amine as a building block for more complex pharmacophores. Researchers have demonstrated its incorporation into various heterocyclic systems, leading to the discovery of compounds with enhanced pharmacological properties. For instance, derivatives of this molecule have shown promise in inhibiting certain kinases and enzymes implicated in inflammatory diseases and cancer. The cyclopropane ring's strain can be exploited to facilitate functional group transformations, allowing for further derivatization and customization.
The chemical synthesis of 1-(2,4,6-trichlorophenyl)cyclopropan-1-amine presents both challenges and opportunities. The trichlorophenyl group necessitates careful handling due to its potential reactivity under certain conditions. However, advances in synthetic methodology have made it possible to construct this core structure with high efficiency and selectivity. Techniques such as transition metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been particularly useful in generating this compound in multi-step syntheses.
In the realm of drug discovery, 1-(2,4,6-trichlorophenyl)cyclopropan-1-amine has been explored as a lead compound for several therapeutic areas. Its structural features make it a versatile candidate for designing molecules that interact with biological targets in unique ways. For example, studies have shown that derivatives of this compound can modulate neurotransmitter receptors, offering potential applications in treating neurological disorders. Additionally, its ability to engage with different enzyme families suggests that it may be useful in developing treatments for metabolic diseases.
The pharmacokinetic properties of 1-(2,4,6-trichlorophenyl)cyclopropan-1-amine are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary data suggest that modifications to the trichlorophenyl group can significantly impact these properties, making it possible to fine-tune the drug-like characteristics of derivatives.
The role of computational chemistry in studying 1-(2,4,6-trichlorophenyl)cyclopropan-1-amine cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These studies provide valuable insights into binding affinities and mechanisms of action, guiding the design of more effective derivatives. Furthermore, virtual screening methods have been used to identify new analogs with improved properties based on the known interactions of this scaffold.
In conclusion, 1-(2,4,6-trichlorophenyl)cyclopropan-1-amine (CAS No. 1314790-28-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure combines desirable features for drug development, including modularity for derivatization and interactions with biological targets. As research continues to uncover new applications and synthetic strategies for this molecule and its derivatives, its importance in medicinal chemistry is likely to grow even further.
1314790-28-7 (1-(2,4,6-trichlorophenyl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)